1-(6-Fluoropyridin-2-yl)piperazine
Overview
Description
Molecular Structure Analysis
The molecular formula of “1-(6-Fluoropyridin-2-yl)piperazine” is C9H12FN3 . Its average mass is 181.210 Da and its monoisotopic mass is 181.101532 Da .
Chemical Reactions Analysis
The chemical reactions involving “1-(6-Fluoropyridin-2-yl)piperazine” are complex and involve multiple steps . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .
Physical And Chemical Properties Analysis
“1-(6-Fluoropyridin-2-yl)piperazine” is a powder with a molecular weight of 181.21 g/mol . The storage temperature is 4 degrees Celsius .
Scientific Research Applications
Neuropharmacology: Monoamine Oxidase B (MAO-B) Ligands
1-(6-Fluoropyridin-2-yl)piperazine: has been explored as a potential ligand for Monoamine Oxidase B (MAO-B) , an enzyme associated with neurodegenerative diseases like Parkinson’s . Although the compounds synthesized from this chemical did not show sufficient MAO-B binding affinity to be used as positron emission tomography (PET) agents, the research provided valuable insights into the development of new MAO-B ligands.
Radiopharmaceuticals: Brain Imaging
The compound’s derivatives have been considered for use in brain imaging techniques such as PET and Single Photon Emission Computed Tomography (SPECT). The fluorinated nature of 1-(6-Fluoropyridin-2-yl)piperazine makes it a candidate for creating radiolabeled molecules that can cross the blood-brain barrier and bind to specific neural targets .
Analytical Chemistry: Determination of Isocyanates
In the field of analytical chemistry, 1-(6-Fluoropyridin-2-yl)piperazine can be employed as a reagent for the determination of isocyanates in air, which are significant due to their industrial applications and potential health effects .
Chemical Synthesis: Intermediate for Fluorinated Compounds
This compound serves as an intermediate in the synthesis of various fluorinated organic molecules. Its incorporation into larger structures is valuable due to the unique properties that fluorine atoms impart to organic compounds, such as increased stability and altered reactivity .
Material Science: Fluorometric Sensors
The fluorinated piperazine derivative could be utilized in the development of fluorometric sensors. These sensors can detect environmental pollutants or changes in conditions by exhibiting fluorescence in response to specific chemical interactions .
Pharmaceutical Research: Drug Development
The structural motif of 1-(6-Fluoropyridin-2-yl)piperazine is of interest in pharmaceutical research for the development of new drugs. Its ability to interact with various biological targets can lead to the discovery of compounds with therapeutic potential .
Environmental Science: Air Quality Monitoring
Due to its reactivity with isocyanates, 1-(6-Fluoropyridin-2-yl)piperazine can be used in air quality monitoring systems to detect and measure the concentration of hazardous organic compounds in the atmosphere .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, the compound can be used to study enzyme inhibition, particularly in systems where fluorinated analogs of natural substrates are required to investigate the mechanisms of enzyme action .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Some derivatives of pyridinylpiperazine, a similar compound, are known to act as potent and selective α2-adrenergic receptor antagonists .
Mode of Action
It’s known that the compound’s mode of action involves complex chemical reactions.
Pharmacokinetics
The piperazine moiety is often used in drugs to optimize the pharmacokinetic properties of the final molecule .
properties
IUPAC Name |
1-(6-fluoropyridin-2-yl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN3/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13/h1-3,11H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOARECGTDYSHHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395616 |
Source
|
| Record name | 1-(6-fluoropyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Fluoropyridin-2-yl)piperazine | |
CAS RN |
223514-16-7 |
Source
|
| Record name | 1-(6-fluoropyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(6-fluoropyridin-2-yl)piperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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